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Compound of Interest

Compound Name: 3-Keto fusidic acid

Cat. No.: B1141141

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Keto fusidic acid, a significant metabolite of the antibiotic fusidic acid. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and antibiotic research.

Chemical Identity and Structure

3-Keto fusidic acid, also known as 3-Oxofusidic acid, is a steroid-like compound and a
primary metabolite of fusidic acid.[1] It is classified as an oxosteroid, characterized by the
presence of a ketone group at the C-3 position of the steroid skeleton, which distinguishes it
from its parent compound, fusidic acid, where a hydroxyl group is present at this position.[1]
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Identifier

Value

IUPAC Name

(22)-2-
[(4S,5S,8S5,9S,10S,11R,13R,14S,16S)-16-
(acetyloxy)-11-hydroxy-4,8,10,14-tetramethyl-3-
oxo-1,2,4,5,6,7,9,11,12,13,15,16-
dodecahydrocyclopenta[a]phenanthren-17-

ylidene]-6-methylhept-5-enoic acid

Synonyms

3-keto FA, 3-Oxofusidic Acid, 3-Didehydrofusidic
acid, Fusidic Acid EP Impurity G[2][3]

CAS Number

4680-37-9[2][4]

Molecular Formula

C31H4606[2][4]

Molecular Weight

514.69 g/mol [1][4]

SMILES

C[C@H]1[C@@H]2CC[C@@]3(C)--INVALID-
LINK--C[C@H]4\C(=C(/CCC=C(C)C)\C(=0)0)--
INVALID-LINK--
OC(=0)C">C@@H[C@@]2(C)CCC1=0[4][5]

InChl

InChl=1S/C31H4606/c1-17(2)9-8-10-
20(28(35)36)26-22-15-24(34)27-29(5)13-12-
23(33)18(3)21(29)11-14-30(27,6)31(22,7) 16-
25(26)37-19(4)32/h9,18,21-22,24-
25,27,34H,8,10-16H2,1-7H3,(H,35,36)/b26-
20-/t18-,21-,22-,24+,25-,27-,29-,30-,31-/m0/s1[5
]

Physicochemical Properties

The physicochemical properties of 3-Keto fusidic acid are crucial for its biological activity,

formulation, and pharmacokinetic profile.
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Property Value/Description

Melting Point >185 °C (decomposes)

Limited aqueous solubility. Slightly soluble in

chloroform and methanol.[2] For in vitro assays,

Solubility o ) o
it is recommended to dissolve in dimethyl
sulfoxide (DMSO) or ethanol.[1]
pKa (estimated) 4.2 (for the carboxylic acid group)[1]
Appearance White to off-white solid
Degrades at temperatures above 40°C. It is
Stability recommended to store the lyophilized powder at

-20°C.[1]

Spectral Data

Spectroscopic data is essential for the structural elucidation and confirmation of 3-Keto fusidic
acid.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.caymanchem.com/product/33855/3-keto-fusidic-acid
https://www.benchchem.com/product/b1141141
https://www.benchchem.com/product/b1141141
https://www.benchchem.com/product/b1141141
https://www.benchchem.com/product/b1141141?utm_src=pdf-body
https://www.benchchem.com/product/b1141141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Spectroscopic Technique

Key Findings

13C NMR

A characteristic low-field carbon signal is
observed at approximately 6C 216.4 ppm, which
is indicative of the ketone functional group at the
C-3 position.[1][6]

H NMR & 2D NMR

1H-1H COSY correlations reveal a spin system
of CH3(28)-CH(4)-CH(5)-CH(6)-CH(7). This
differs from fusidic acid, which also includes a
CH2(2)-CHz(2)-CH(3) spin system, confirming
the modification at the C-3 position. HMBC
correlations between H-28, H-5, H-4, and H-2 to
the ketone carbon signal at 8C 216.4 provide
definitive confirmation of the ketone group's
location.[1][6]

Mass Spectrometry

The accurate mass is 514.3294 g/mol .[1] High-
resolution mass spectrometry (HRMS) can be

used to confirm the molecular formula.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show a strong
absorption band characteristic of a ketone C=0
stretch, in addition to the characteristic
absorptions for the carboxylic acid and other

functional groups present in the molecule.

Experimental Protocols

The following are generalized experimental protocols for determining the key physicochemical

properties of 3-Keto fusidic acid. These should be adapted and optimized for specific

laboratory conditions.

Melting Point Determination

The melting point can be determined using a standard capillary melting point apparatus.[7][8]

Methodology:
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A small amount of finely powdered 3-Keto fusidic acid is packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

The temperature at which the substance first begins to melt and the temperature at which it
is completely molten are recorded as the melting range. Due to decomposition, the
observation of charring should be noted.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1141141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

‘Sample Preparation

[@*@*

Pack Capillary

Elongation Factor G (EF-G)

tRNA movement

3-Keto Fusidic Acid

—

nent

tRNA moven

hydrolysis

Translocation of tRNA and rnRNA>

Protein Elongation

Oxidation
(e.g., CrOs3)

Fusidic Acid 3-Keto Fusidic Acid

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1141141?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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